Cas no 887901-83-9 (ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887901-83-9
• MF: C₂₃H₃₀N₂O₃S
• MW: 414.560904979706
• CID: 5835994
• PubChem ID: 3373846
• Update Time: 2025-06-11

ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[(3,4-dimethylbenzoyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-, ethyl ester
• AKOS024604860
• ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• 887901-83-9
• F1299-0242
• AB00673865-01
• ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C23H30N2O3S/c1-8-28-21(27)17-16-12-22(4,5)25-23(6,7)18(16)29-20(17)24-19(26)15-10-9-13(2)14(3)11-15/h9-11,25H,8,12H2,1-7H3,(H,24,26)
• InChI Key： FKGSBIJTMFUEMP-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OCC)=O)=C(NC(=O)C3=CC=C(C)C(C)=C3)SC1=2

Computed Properties

• Exact Mass: 414.19771400g/mol
• Monoisotopic Mass: 414.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.7Ų

Additional information on ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Research Brief on Ethyl 2-(3,4-Dimethylbenzamido)-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS: 887901-83-9)

Ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 887901-83-9) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its complex heterocyclic structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its pharmacological properties, synthetic routes, and mechanism of action, positioning it as a promising candidate for further drug development.

The compound's unique structure, featuring a thienopyridine core and a dimethylbenzamido moiety, suggests potential interactions with various biological targets. Researchers have hypothesized that it may act as an inhibitor or modulator of enzymes involved in inflammatory or proliferative pathways. Preliminary in vitro studies have demonstrated its ability to bind selectively to certain protein targets, though the exact binding affinity and specificity remain under investigation. These findings highlight the need for further structural optimization and biological evaluation to fully elucidate its therapeutic potential.

Recent advancements in synthetic chemistry have enabled more efficient production of ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, addressing previous challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline its synthesis, reducing the environmental impact and cost associated with large-scale production. These improvements are critical for facilitating future preclinical and clinical studies, ensuring a sustainable supply of the compound for research purposes.

In addition to its synthetic accessibility, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have investigated its stability, solubility, and metabolic profile in various biological matrices. Early results indicate moderate oral bioavailability and favorable tissue distribution, though further optimization may be required to enhance its drug-like properties. These insights are invaluable for guiding the design of derivative compounds with improved efficacy and safety profiles.

Looking ahead, ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate holds significant promise as a lead compound in drug discovery. Future research directions may include structure-activity relationship (SAR) studies to identify critical functional groups, as well as in vivo efficacy testing in relevant disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.